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Compound of Interest

Compound Name: Nintedanib-d8

Cat. No.: B12411456

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Nintedanib-d8. The following procedures are
designed to ensure the safe handling and disposal of this potent compound, minimizing
exposure and environmental impact.

Nintedanib is classified as a hazardous drug and is suspected of damaging fertility or the
unborn child.[1][2][3] It may also cause damage to the hepatic, circulatory, and digestive
systems through prolonged or repeated exposure.[1] The compound is toxic if swallowed and
can cause skin and serious eye irritation.[2] Therefore, strict adherence to the following safety
protocols is mandatory.

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the primary control measure to protect laboratory
personnel from exposure to Nintedanib-d8. The following table summarizes the required PPE
for various handling scenarios.
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Required Personal Protective Equipment

Activity

(PPE)

Double nitrile gloves, disposable gown, safety
Handling solid Nintedanib-d8 (weighing, glasses with side shields or goggles, and an
aliquoting) N2100 respirator if a chemical fume hood is not

available.[1]

] ) ) ] Double nitrile gloves, disposable gown, and
Handling solutions of Nintedanib-d8 o _
safety glasses with side shields or goggles.[4][5]

Double nitrile gloves, disposable gown, safety
Administering Nintedanib-d8 to animals glasses with side shields or goggles, and a

surgical mask.

Industrial thickness gloves (>0.45mm),

disposable gown, safety glasses with side
Cleaning up spills shields or goggles, and an appropriate

respirator.[6] A spill kit should be readily

available.[5]

Gloves should be powder-free and comply with ASTM D6978-05 standards.[4] It is
recommended to use nitrile, neoprene, or polyurethane gloves; vinyl gloves are not suitable.[4]

Engineering Controls

All work with solid Nintedanib-d8, such as weighing and preparing stock solutions, must be
conducted in a certified chemical fume hood to minimize the risk of inhalation.[1][5]

Operational Plan for Handling Nintedanib-d8

1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling Nintedanib-d8.

Before starting, ensure all necessary PPE is worn correctly.

Use a dedicated set of utensils (spatulas, weigh boats) for Nintedanib-d8.
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o Carefully weigh the required amount of the compound, avoiding the generation of dust.
2. Solution Preparation:
» Dissolve the weighed Nintedanib-d8 in the desired solvent within the chemical fume hood.

o Clearly label all containers with the compound name, concentration, date, and hazard
symbols.

3. In Vitro/In Vivo Studies:

o When adding the Nintedanib-d8 solution to cell cultures or administering it to animals, wear
appropriate PPE.

» Be cautious to avoid splashes and aerosol generation.

4. Spill Management:

 In case of a spill, immediately alert others in the vicinity.

o Cordon off the affected area.[6]

o Wearing appropriate PPE, use a cytotoxic spill kit to clean the area.[5][6]

o All materials used for cleanup must be disposed of as hazardous waste.[6]

Disposal Plan

All waste contaminated with Nintedanib-d8 is considered hazardous and must be disposed of
accordingly.
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Waste Type

Disposal Procedure

Unused Nintedanib-d8

Dispose of as hazardous chemical waste.[1]
Contact your institution's environmental health

and safety (EHS) office for specific instructions.

Empty Containers

Empty containers must be treated as hazardous
waste and disposed of according to institutional

guidelines.[1]

Contaminated Labware (e.qg., pipette tips, tubes,
flasks)

Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, gowns)

Remove PPE carefully to avoid contaminating
skin or clothing and place it in a designated

hazardous waste container.[1]

Animal Bedding and Waste

Bedding from animals treated with Nintedanib
should be disposed of as hazardous material for

at least one day after the last treatment.[1]

It is recommended to use a licensed hazardous material disposal company for all Nintedanib-

d8 waste.[7]

First Aid Procedures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with soap
and water for at least 15 minutes.[1][7] Remove
contaminated clothing and dispose of it as

hazardous waste.[1]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open.[1][7] Seek medical

attention.

Move the individual to fresh air.[1][7] If breathing

Inhalation is difficult, provide oxygen. Seek medical
attention.
) Do not induce vomiting.[7] Rinse the mouth with
Ingestion

water.[7] Seek immediate medical attention.

Workflow for Safe Handling of Nintedanib-d8
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Caption: Workflow for the safe handling and disposal of Nintedanib-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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